Cas no 125983-31-5 (2-Chloro-N-4-(diethylamino)phenylacetamide)

2-Chloro-N-4-(diethylamino)phenylacetamide is a specialized organic compound featuring a chloroacetamide core linked to a diethylamino-substituted phenyl group. This structure imparts reactivity suitable for applications in pharmaceutical intermediates, agrochemical synthesis, and organic research. The presence of both electron-donating (diethylamino) and electron-withdrawing (chloroacetamide) groups enhances its utility in nucleophilic substitution and condensation reactions. Its well-defined molecular architecture allows for precise modifications in drug discovery and material science. The compound is typically characterized by high purity (>95%) and stability under controlled conditions, ensuring reliable performance in synthetic workflows. Proper handling is advised due to potential sensitivity to moisture and light.

2-Chloro-N-4-(diethylamino)phenylacetamide structure

125983-31-5 structure

Product Name:2-Chloro-N-4-(diethylamino)phenylacetamide

CAS No:125983-31-5

MF:C₁₂H₁₇ClN₂O

MW:240.729182004929

MDL:MFCD00791331

CID:897123

Update Time:2026-04-29

2-Chloro-N-4-(diethylamino)phenylacetamide Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-N-(4-(diethylamino)phenyl)acetamide
- 2-Chloro-N-(4-diethylamino-phenyl)-acetamide
- 2-chloro-N-[4-(diethylamino)phenyl]acetamide hydrochloride
- 2-chloro-N-[4-(diethylamino)phenyl]acetamide(SALTDATA: FREE)
- 2-Chloro-N-[4-(diethylamino)phenyl]acetamide
- acetamide, 2-chloro-N-[4-(diethylamino)phenyl]-
- 2-Chloro-N-4-(diethylamino)phenylacetamide
- MDL： MFCD00791331
- Inchi： InChI=1S/C12H17ClN2O/c1-3-15(4-2)11-7-5-10(6-8-11)14-12(16)9-13/h5-8H,3-4,9H2,1-2H3,(H,14,16)
- InChI Key： JZMFUUOPDUHKBZ-UHFFFAOYSA-N
- SMILES： CCN(CC)C1=CC=C(C=C1)NC(=O)CCl

Computed Properties

Exact Mass: 240.10311
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 6

Experimental Properties

PSA: 32.34

2-Chloro-N-4-(diethylamino)phenylacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	060601-1g	2-Chloro-N-(4-diethylamino-phenyl)-acetamide	125983-31-5	95%	1g	￡58.00	2022-03-01
Fluorochem	060601-5g	2-Chloro-N-(4-diethylamino-phenyl)-acetamide	125983-31-5	95%	5g	￡167.00	2022-03-01
TRC	C369288-50mg	2-Chloro-N-[4-(diethylamino)phenyl]acetamide	125983-31-5		50mg	$ 50.00	2022-04-01
TRC	C369288-100mg	2-Chloro-N-[4-(diethylamino)phenyl]acetamide	125983-31-5		100mg	$ 65.00	2022-04-01
TRC	C369288-500mg	2-Chloro-N-[4-(diethylamino)phenyl]acetamide	125983-31-5		500mg	$ 80.00	2022-04-01
abcr	AB220096-1 g	2-Chloro-N-[4-(diethylamino)phenyl]acetamide; 95%	125983-31-5		1g	€95.50	2022-03-04
abcr	AB220096-5 g	2-Chloro-N-[4-(diethylamino)phenyl]acetamide; 95%	125983-31-5		5g	€343.40	2022-09-01
Enamine	EN300-30082-0.1g	2-chloro-N-[4-(diethylamino)phenyl]acetamide	125983-31-5	95.0%	0.1g	$30.0	2025-03-19
Enamine	EN300-30082-0.25g	2-chloro-N-[4-(diethylamino)phenyl]acetamide	125983-31-5	95.0%	0.25g	$36.0	2025-03-19
Enamine	EN300-30082-0.5g	2-chloro-N-[4-(diethylamino)phenyl]acetamide	125983-31-5	95.0%	0.5g	$53.0	2025-03-19

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Additional information on 2-Chloro-N-4-(diethylamino)phenylacetamide

Comprehensive Overview of 2-Chloro-N-4-(diethylamino)phenylacetamide (CAS No. 125983-31-5)

2-Chloro-N-4-(diethylamino)phenylacetamide (CAS No. 125983-31-5) is a specialized organic compound widely recognized in the field of pharmaceutical intermediates and agrochemical research. This compound, characterized by its unique chloroacetamide structure, has garnered significant attention due to its versatile applications in synthetic chemistry and material science. With the increasing demand for high-purity chemical intermediates, this compound has become a focal point for researchers and industry professionals alike.

The molecular structure of 2-Chloro-N-4-(diethylamino)phenylacetamide features a diethylamino group attached to a phenyl ring, which is further linked to a chloroacetamide moiety. This configuration imparts distinct chemical properties, making it valuable for organic synthesis and drug development. Recent studies highlight its potential as a building block for pharmaceutical active ingredients, particularly in the synthesis of compounds with antimicrobial and anti-inflammatory properties.

One of the most searched questions regarding 2-Chloro-N-4-(diethylamino)phenylacetamide is its role in green chemistry and sustainable synthesis. As industries shift toward eco-friendly processes, researchers are exploring how this compound can be utilized in catalysis and low-waste production methods. Its compatibility with microwave-assisted synthesis and flow chemistry techniques has also been a topic of interest, aligning with the global push for energy-efficient chemical manufacturing.

In the pharmaceutical sector, 2-Chloro-N-4-(diethylamino)phenylacetamide is often discussed in the context of small molecule drug discovery. Its ability to serve as a precursor for heterocyclic compounds has made it a valuable tool for medicinal chemists. Additionally, its solubility and stability profiles are frequently analyzed to optimize formulation strategies, addressing common challenges in drug delivery systems.

The agrochemical industry has also shown interest in this compound, particularly for its potential use in crop protection agents. Researchers are investigating its derivatives for pest control and herbicidal activity, responding to the growing need for sustainable agriculture solutions. This aligns with trending searches on biodegradable agrochemicals and environmentally friendly pesticides.

From a commercial perspective, the global market for 2-Chloro-N-4-(diethylamino)phenylacetamide is expanding, driven by its applications in high-value chemical synthesis. Suppliers and manufacturers are increasingly focusing on quality control and regulatory compliance to meet the demands of pharmaceutical and agrochemical clients. Analytical techniques such as HPLC and GC-MS are commonly employed to ensure the purity and consistency of this compound.

Safety and handling of 2-Chloro-N-4-(diethylamino)phenylacetamide are critical considerations in laboratory and industrial settings. While it is not classified as a hazardous substance, proper personal protective equipment (PPE) and ventilation are recommended during handling. This aligns with frequently searched topics on chemical safety protocols and lab best practices.

In summary, 2-Chloro-N-4-(diethylamino)phenylacetamide (CAS No. 125983-31-5) is a multifaceted compound with significant applications in pharmaceuticals, agrochemicals, and material science. Its relevance in green chemistry and sustainable synthesis further underscores its importance in modern chemical research. As industries continue to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemical innovation and industrial applications.